Cas no 899964-65-9 (4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid)

• Product Name: 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• CAS No: 899964-65-9
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 6621777
• PubChem ID: 16803564
• Update Time: 2025-06-13

4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• 899964-65-9
• F2721-0386
• AKOS005143288
• 4-((2,5-dimethoxyphenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid

• Inchi： 1S/C16H23N3O5/c1-23-11-3-4-14(24-2)12(9-11)18-15(20)10-13(16(21)22)19-7-5-17-6-8-19/h3-4,9,13,17H,5-8,10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： GYMKSHHXCXWRGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCNCC1)CC(NC1=CC(OC)=CC=C1OC)=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 100Ų

Additional information on 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid

Comprehensive Overview of 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid (CAS No. 899964-65-9)

4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid (CAS No. 899964-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and dimethoxyanilino moieties, exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and binding affinity with various biological targets.

The compound's molecular structure combines a butanoic acid backbone with a piperazine ring and a 2,5-dimethoxyaniline group, making it a versatile intermediate for synthesizing more complex molecules. Its CAS No. 899964-65-9 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology.

In the context of current trends, 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid is often discussed alongside drug design and structure-activity relationship (SAR) studies. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with proteins or enzymes. This aligns with frequent search queries like "piperazine derivatives in medicine" or "how to optimize lead compounds," highlighting its intersection with cutting-edge research.

From a synthetic chemistry perspective, the compound's solubility and stability under physiological conditions are critical factors for its applicability. Researchers often investigate its metabolic pathways and pharmacokinetic properties, addressing common questions such as "how to improve drug bioavailability." Its dimethoxyanilino group may also contribute to its fluorescence properties, making it a candidate for imaging probes in diagnostic applications.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid are increasingly valuable for their modularity and tunability. Its CAS No. 899964-65-9 serves as a key identifier in patent literature and regulatory submissions, underscoring its commercial potential. Future research may focus on its derivatives or analogs to enhance selectivity and reduce off-target effects, addressing the persistent challenge of drug resistance in therapeutics.

In summary, 4-(2,5-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid represents a compelling case study in modern drug development. Its multifaceted applications—from kinase inhibition to diagnostic imaging—reflect the compound's adaptability to evolving scientific demands. By leveraging its structural features and aligning with trends like AI-assisted discovery, researchers can unlock new possibilities for this promising molecule.